Cas no 1820705-98-3 (1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid)

• Product Name: 1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid
• CAS No: 1820705-98-3
• MDL: MFCD28370008
• CID: 4619449
• Update Time: 2025-06-03

1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid

• MDL： MFCD28370008

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid

Comprehensive Analysis of 1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid (CAS No. 1820705-98-3)

The compound 1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid (CAS No. 1820705-98-3) represents a structurally unique molecule with significant potential in pharmaceutical and agrochemical research. Its 1,2,4-oxadiazole core, combined with a 2-fluorophenyl substituent and a methylsulfanyl group, contributes to its diverse reactivity and biological activity. This article explores its properties, synthesis, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

Recent advancements in heterocyclic chemistry have highlighted the importance of 1,2,4-oxadiazole derivatives due to their role in drug discovery. The presence of a fluorine atom in the phenyl ring enhances metabolic stability and bioavailability, making this compound a candidate for central nervous system (CNS) targeting molecules. Researchers frequently search for "fluorinated oxadiazoles in drug design" or "sulfanyl-propanamine applications," reflecting growing interest in its therapeutic potential.

The synthesis of CAS No. 1820705-98-3 typically involves cyclization reactions between 2-fluorobenzonitrile derivatives and hydroxylamine, followed by coupling with 3-(methylsulfanyl)propan-1-amine. Its oxalic acid salt form improves solubility, a critical factor for formulation development. Discussions on platforms like PubMed and SciFinder often focus on "oxalic acid salts in pharmaceuticals" or "synthetic routes for fluorophenyl-oxadiazoles," underscoring its practical relevance.

From an industrial perspective, this compound aligns with the demand for bioactive scaffolds in precision agriculture and veterinary medicine. Its oxadiazole-amine hybrid structure may exhibit herbicidal or antifungal properties, addressing search trends like "oxadiazole agrochemicals 2024." Environmental safety assessments are also trending, with queries such as "degradation pathways of fluorinated oxadiazoles."

Analytical characterization of 1-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine; oxalic acid employs techniques like HPLC-MS and NMR spectroscopy, topics frequently searched alongside "oxadiazole purity analysis." Regulatory compliance with REACH and ICH guidelines further enhances its marketability, as evidenced by searches for "CAS 1820705-98-3 regulatory status."

In conclusion, CAS No. 1820705-98-3 exemplifies innovation in medicinal chemistry and material science. Its multifaceted applications respond to contemporary needs in sustainable chemistry and targeted therapeutics, making it a compound of enduring scientific and commercial interest.